4-(3-Nitro-5-trifluoromethyl-benzoyl)-morpholine

• Molecular Formula: C12H11F3N2O4
• Molecular Weight: 304.22 g/mol
• IUPAC Name: morpholin-4-yl-[3-nitro-5-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C12H11F3N2O4/c13-12(14,15)9-5-8(6-10(7-9)17(19)20)11(18)16-1-3-21-4-2-16/h5-7H,1-4H2
• InChI Key: YSARHNFXTXWARH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=CC(=C2)[N+](=O)[O-])C(F)(F)F

Description

4-(3-Nitro-5-trifluoromethyl-benzoyl)-morpholine is a useful research compound. Its molecular formula is C12H11F3N2O4 and its molecular weight is 304.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a round bottomed flask, 3-nitro-5-trifluoromethylbenzoic acid (5.0 g, 21.3 mmoles) was dissolved in 40 mL of dry DMF, to this solution was added hydoxybenzotriazole (5.8 g, 42.5 mmoles) and EDCI (8.2 g, 42.5 mmoles) and the solution stirred for 1 hour at room temperature. At the end of this time morpholine (2.2 g. 25.5 mmoles) was added and the reaction stirred overnight. The solution was then concentrated to dryness, and partitioned between water and ethyl acetate. The aqueous layer was extracted with ethyl acetate and the combined extracts dried with magnesium sulfate, filtered and concentrated. Chromatography with silica gel and eluting with a ethyl acetate/hexane gradient of 0-35% over 80 minutes gave morpholin-4-yl-(3-nitro-5-trifluoromethyl-phenyl)-methanone (1.8 g). 1H NMR (300 MHz, DMSO-d6) δ 8.6 (d, 2H), 8.3 (s, 1H), 3.8-3.6 (bm, 4H), 3.56 (b, 2H), 3.33 (bs, 2H).

Synthesis routes and methods II

Procedure details

Dissolve 3-nitro-5-trifluoromethyl-benzoic acid (2.9 g, 12.6 mmol) and 1-hydroxy-7-azabenzotriazole (25 mL of 0.5 M solution in DMF) in THF. Add 1,3-dicyclohexylcarbodiimide (2.6 g, 12.6 mmol) and morpholine (1 g, 11 mmol). Stir the mixture for 48-72 hours at room temperature. Dilute the resulting suspension with DCM and quench with saturated aqueous ammonium chloride. Wash the organic layer further by aqueous saturated sodium chloride and water, dry (MgSO4) and concentrate to a yellow-white residue. Purify by silica gel column chromatography, with a gradient from 100% hexane to 50% hexane in ethyl acetate, yielding the title compound as 2.5 g white solid (75% yield). LCMS (ES), m/z 305 (M+1).